2-[(3,4-dichlorophenyl)amino]-1-methyl-2-oxoethyl 4-hydroxybenzoate

• IUPAC Name: [1-(3,4-dichloroanilino)-1-oxopropan-2-yl] 4-hydroxybenzoate
• InChI: InChI=1S/C16H13Cl2NO4/c1-9(23-16(22)10-2-5-12(20)6-3-10)15(21)19-11-4-7-13(17)14(18)8-11/h2-9,20H,1H3,(H,19,21)
• InChI Key: GEKSBVWHFJDJQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=C(C=C1)Cl)Cl)OC(=O)C2=CC=C(C=C2)O
• Molecular Formula: C16H13Cl2NO4
• Molecular Weight: 354.2 g/mol

Description

2-[(3,4-dichlorophenyl)amino]-1-methyl-2-oxoethyl 4-hydroxybenzoate, commonly known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used in the treatment of pain, inflammation, and fever. It was first introduced in 1973 and has since become one of the most commonly prescribed medications in the world. The chemical structure of Diclofenac has been extensively studied, and its mechanism of action is well understood.

Scientific Research Applications

Diclofenac has been extensively studied for its scientific research applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties, making it useful in the treatment of a wide range of conditions such as arthritis, migraine, and menstrual cramps. Diclofenac has also been studied for its potential use in the treatment of cancer, with some studies suggesting that it may have anti-tumor properties.

Mechanism of Action

The mechanism of action of Diclofenac involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are molecules that play a key role in the inflammatory response, and their production is increased in response to injury or infection. By inhibiting COX enzymes, Diclofenac reduces the production of prostaglandins, leading to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
Diclofenac has a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which leads to a reduction in inflammation, pain, and fever. Diclofenac also has analgesic properties, which means that it can reduce the perception of pain. In addition, Diclofenac has been shown to have antipyretic properties, which means that it can reduce fever.

Advantages and Limitations for Lab Experiments

Diclofenac has a number of advantages and limitations for lab experiments. One of the advantages is that it is widely available and relatively inexpensive, making it easy to obtain for research purposes. In addition, Diclofenac has been extensively studied, and its mechanism of action is well understood, which makes it a useful tool for studying inflammation and pain. However, Diclofenac also has some limitations. For example, it can have off-target effects, which means that it may affect other pathways in addition to the COX enzymes. In addition, Diclofenac can be toxic at high doses, which can limit its use in some experiments.

Future Directions

There are a number of future directions for research on Diclofenac. One area of research is the development of new formulations of Diclofenac that can be more effective and have fewer side effects. Another area of research is the development of new drugs that target the COX enzymes in a more selective way, which could lead to fewer side effects. Finally, there is a need for more research on the potential use of Diclofenac in the treatment of cancer, as this could have significant clinical implications.